Cas no 339077-44-0 (Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester)

Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester structure
339077-44-0 structure
Product name:Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester
CAS No:339077-44-0
MF:C19H20N2O3
MW:324.3737
CID:1460702
PubChem ID:15519925

Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester
    • 9H-fluoren-9-ylmethyl N-(1-amino-1-oxobutan-2-yl)carbamate
    • 339077-44-0
    • (9H-Fluoren-9-yl)methyl (1-amino-1-oxobutan-2-yl)carbamate
    • (9H-Fluoren-9-yl)methyl(1-amino-1-oxobutan-2-yl)carbamate
    • DTXSID60573583
    • SCHEMBL608620
    • Inchi: InChI=1S/C19H20N2O3/c1-2-17(18(20)22)21-19(23)24-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-17H,2,11H2,1H3,(H2,20,22)(H,21,23)
    • InChI Key: WAIZVPGKZDAUHU-UHFFFAOYSA-N
    • SMILES: CCC(C(=O)N)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Computed Properties

  • Exact Mass: 324.1475
  • Monoisotopic Mass: 324.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 2.9

Experimental Properties

  • PSA: 81.42

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